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Compound of Interest

Compound Name: Hexyl chloroformate

Cat. No.: B127910

For Researchers, Scientists, and Drug Development Professionals

Hexyl chloroformate (CAS No. 6092-54-2) is a key reagent in organic synthesis, valued for its
role as a protecting group for amines and in the formation of esters and carbamates. Its
application is particularly notable in the pharmaceutical industry, for example, as a crucial
intermediate in the synthesis of the anticoagulant drug Dabigatran.[1] This technical guide
provides an overview of commercial suppliers, their product specifications, and detailed
experimental protocols for its application in chemical synthesis and analysis.

Commercial Availability and Specifications

A variety of chemical suppliers offer hexyl chloroformate, typically with purities ranging from
97% to over 98%. The compound is generally available in quantities from grams to kilograms.
Researchers should consult the suppliers directly for bulk ordering and current pricing.

Table 1: Commercial Suppliers and Product Specifications of Hexyl Chloroformate
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. . Available Additional
Supplier Purity . CAS Number .
Quantities Information
) Also available
Thermo Fisher )
S 98% 50,259 6092-54-2 through Fisher
Scientific o
Scientific.[2][3]
) ] Storage
Sigma-Aldrich
97% 50,25¢ 6092-54-2 temperature: 2-
(Merck)
8°C.
) Colorless to
Tokyo Chemical Contact for
>98.0% (GC) ] 6092-54-2 almost colorless
Industry (TCI) details o
clear liquid.
Certificate of
) Analysis
Simson Pharma ] ) Contact for ] ]
o High Purity ) 6092-54-2 provided with
Limited details
every compound.
[4]
) Offers worldwide
Otto Chemie Pvt. Contact for o
97% ] 6092-54-2 shipping from
Ltd. details ]
India.[5]
- _ _ Contact for Appearance:
Pharmaffiliates High Purity ] 6092-54-2 o
details Liquid.
Manufacturer
VVR ORGANICS o _
B Minimum Order: based in
PRIVATE Not Specified 6092-54-2
100 kg Hyderabad,
LIMITED ,
India.[6]
PRASANNA BIO o ] o
Minimum Order: Delivery within 7
MOLECULES 99% 6092-54-2
1 kg days.[7]
PVT LTD
Used as an
- Contact for ) ]
Atul Ltd Not Specified 6092-54-2 intermediate for

details

Dabigatran.[1]
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Physicochemical Properties

Hexyl chloroformate is a clear, colorless to light yellow liquid with a pungent odor.[1][4] It is
soluble in common organic solvents like acetone, chloroform, toluene, and THF.[4] Key physical
and chemical properties are summarized below.

Table 2: Physicochemical Data of Hexyl Chloroformate

Property Value Source
Molecular Formula C7H13CIO2 [3]
Molecular Weight 164.63 g/mol

Boiling Point 60-61 °C at 7 mmHg [8]
Density 1.007 g/mL at 25 °C [8]
Refractive Index n20/D 1.424 [8]
Flash Point 62 °C (143.6 °F) - closed cup

Vapor Pressure 0.06 psi at 20 °C

Safety and Handling

Hexyl chloroformate is a hazardous chemical and must be handled with appropriate safety
precautions in a well-ventilated fume hood.[5][6] It is classified as acutely toxic if swallowed, in
contact with skin, or if inhaled, and it causes severe skin burns and eye damage.[5][6] Always
wear personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.[6] Store in a cool, dry, and well-ventilated area, away from heat, sparks, and
open flames.[4][5] The material is sensitive to moisture and will hydrolyze to produce
hydrochloric acid, hexanol, and carbon dioxide.[4]

Experimental Protocols

Hexyl chloroformate is a versatile reagent used in various synthetic and analytical
procedures. Below are detailed protocols for some of its key applications.
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Synthesis of Dabigatran Etexilate: An Anticoagulant
Drug

Hexyl chloroformate is a key reagent in the synthesis of Dabigatran etexilate. The following
protocol is adapted from published patent literature.[9]

Reaction Scheme:

Amidine Intermediate (V)

n-Hexyl Chloroformate

Dabigatran Etexilate

Potassium Carbonate

Acetone/Water

Click to download full resolution via product page
Figure 1: Acylation step in Dabigatran synthesis.

Materials:

Ethyl-3-(2-((4-amidinophenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-
5-carboxamido)propanoate hydrochloride (Amidine Intermediate 1V)

Acetone

Potassium carbonate

Hexyl chloroformate
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Water

Procedure:

In a suitable reaction vessel, suspend the amidine intermediate (100.0 g, 0.186 mol) in
acetone (1000.0 ml).

Add potassium carbonate (154 g, 1.114 mol) to the suspension and stir for 30 minutes at
room temperature.

Prepare a solution of hexyl chloroformate (42.2 g, 0.256 mol) in acetone (200.0 ml).

Slowly add the hexyl chloroformate solution to the reaction mixture.

Stir the reaction mixture for 2 hours, monitoring the completion of the reaction by HPLC.

Upon completion, add water to the reaction mass and stir for 30 minutes.

Separate the organic and aqueous layers.

Distill off the acetone from the organic layer completely under reduced pressure at a
temperature below 50°C to obtain the crude Dabigatran etexilate as a residue.

The crude product can be further purified by recrystallization or chromatography as needed.

[9]

Derivatization of Analytes for Gas Chromatography-
Mass Spectrometry (GC-MS) Analysis

Chloroformates, including hexyl chloroformate, are effective derivatizing agents for

compounds containing active hydrogens, such as amines and phenols, to increase their

volatility for GC-MS analysis.[8] The following is a general protocol that can be adapted for

hexyl chloroformate.
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Analyte in Sample

Base (e.g., Pyridine) Derivatized Analyte

_____ A
Liquid-Liquid Extraction

Derivatization

Solvent (e.g., Hexane) GC-MS Analysis

Hexyl Chloroformate

Click to download full resolution via product page
Figure 2: Workflow for GC-MS derivatization.
Materials:
o Sample containing the analyte of interest
e Hexane (or other suitable organic solvent)
e Hexyl chloroformate
o Pyridine (or other suitable base)
e Sodium bicarbonate solution (e.g., 0.6 M)
Procedure:
e Place an aliquot of the sample (e.g., 0.25 mL) into a glass tube.[7]

o Make the solution alkaline (pH > 9) by adding a suitable amount of sodium bicarbonate
solution.[7]
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» Add the extraction solvent (e.g., 2 mL of hexane) and a catalytic amount of pyridine (e.g., 10
uL).[7]

» Add hexyl chloroformate (e.g., 30 pL) to the mixture.[7]

» Vortex the tube for a short period to ensure thorough mixing and reaction. Allow for any gas
evolution to cease.

o Centrifuge the tube to separate the organic and aqueous layers.

o Carefully transfer the upper organic layer containing the derivatized analyte to a clean vial for
GC-MS analysis.

Application in Peptide Synthesis via the Mixed
Anhydride Method

Hexyl chloroformate can be used to activate the carboxyl group of an N-protected amino acid
to form a mixed anhydride, which then reacts with another amino acid or peptide to form a
peptide bond.[10][11]

| v
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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